Cas no 50614-86-3 (4-acetylindole)
4-acetylindole structure
Product Name:4-acetylindole
CAS No:50614-86-3
MF:C10H9NO
MW:159.184562444687
MDL:MFCD03095177
CID:839333
PubChem ID:13004673
Update Time:2025-04-19
4-acetylindole Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(1H-indol-4-yl)- (9CI)
- 1-(1H-indol-4-yl)ethanone
- 4-Acetylindole
- ETHANONE, 1-(1H-INDOL-4-YL)-
- 1-(1H-INDOL-4-YL)-ETHANONE
- 1-(indol-4-yl)ethanone
- 1-indol-4-yl-ethanone
- 4-Methylester indole, 4
- acetyl-4 indole
- AGN-PC-00KF4Y
- CTK8I9246
- PB23334
- SureCN827588
- DTXSID50514829
- SY097691
- AS-34094
- CS-0047277
- EN300-1856035
- J-502858
- MFCD03095177
- 50614-86-3
- RUBNGGWBJUGNNA-UHFFFAOYSA-N
- AKOS022715097
- BDBM93043
- DA-05383
- 1-(1H-Indol-4-yl)ethan-1-one
- SCHEMBL827588
- 4-acetylindole
-
- MDL: MFCD03095177
- Inchi: 1S/C10H9NO/c1-7(12)8-3-2-4-10-9(8)5-6-11-10/h2-6,11H,1H3
- InChI Key: RUBNGGWBJUGNNA-UHFFFAOYSA-N
- SMILES: O=C(C)C1=CC=CC2=C1C=CN2
Computed Properties
- Exact Mass: 159.068413911g/mol
- Monoisotopic Mass: 159.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 32.9Ų
4-acetylindole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I628235-10mg |
1-(1H-indol-4-yl)ethanone |
50614-86-3 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I628235-50mg |
1-(1H-indol-4-yl)ethanone |
50614-86-3 | 50mg |
$ 135.00 | 2022-06-04 | ||
| TRC | I628235-100mg |
1-(1H-indol-4-yl)ethanone |
50614-86-3 | 100mg |
$ 230.00 | 2022-06-04 | ||
| Chemenu | CM108101-5g |
4-acetylindole |
50614-86-3 | 95% | 5g |
$1510 | 2021-08-06 | |
| Alichem | A199010042-5g |
1-(1H-Indol-4-yl)ethanone |
50614-86-3 | 95% | 5g |
$1010.00 | 2023-09-01 | |
| Alichem | A199010042-10g |
1-(1H-Indol-4-yl)ethanone |
50614-86-3 | 95% | 10g |
$1452.97 | 2023-09-01 | |
| Alichem | A199010042-25g |
1-(1H-Indol-4-yl)ethanone |
50614-86-3 | 95% | 25g |
$2177.56 | 2023-09-01 | |
| Chemenu | CM108101-1g |
4-acetylindole |
50614-86-3 | 95%+ | 1g |
$435 | 2024-07-16 | |
| Matrix Scientific | 112687-1g |
4-Acetylindole |
50614-86-3 | 1g |
$851.00 | 2023-09-09 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XW0143-10g |
1-(1H-indol-4-yl)ethanone |
50614-86-3 | 95% | 10g |
$1500 | 2023-09-07 |
4-acetylindole Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
50614-86-3 (4-acetylindole) Related Products
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